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Compound of Interest

Compound Name: SU5408

Cat. No.: B8072259 Get Quote

This document provides essential safety, logistical, and disposal information for SU5408
(VEGFR2 Kinase Inhibitor I), a potent, cell-permeable inhibitor of the VEGFR2 kinase.[1][2][3]

[4][5] Adherence to these guidelines is critical for ensuring laboratory safety and environmental

protection.

Chemical and Safety Data
The following table summarizes the key properties and hazard information for SU5408.
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Property Data

Chemical Name

5-[(1,2-dihydro-2-oxo-3H-indol-3-

ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-

carboxylic acid, ethyl ester[5]

Synonyms SU 5408, VEGFR2 Kinase Inhibitor I[2][4][5][6]

CAS Number 15966-93-5[1][2][3][4][5][6][7]

Molecular Formula C18H18N2O3[1][2][5][6][7][8]

Molecular Weight 310.35 g/mol [2][3][4][7]

Appearance Yellow to orange crystalline solid[2]

GHS Hazard Statements
H302: Harmful if swallowed.[6] H410: Very toxic

to aquatic life with long lasting effects.[6]

GHS Precautionary Statements

P264: Wash skin thoroughly after handling.[6]

P270: Do not eat, drink or smoke when using

this product.[6] P273: Avoid release to the

environment.[6] P391: Collect spillage.[6] P501:

Dispose of contents/container to an approved

waste disposal plant.[6]

Storage Conditions

Powder: Store at -20°C for up to 3 years.[2][6] In

Solvent (DMSO): Store at -80°C for up to 2

years or -20°C for up to 1 year.[2][3][6] Aliquot to

avoid repeated freeze-thaw cycles.[4]

Operational Procedures for SU5408 Disposal
The proper disposal of SU5408, whether in solid form, dissolved in a solvent, or as

contaminated labware, is crucial due to its toxicity profile. The following step-by-step

procedures provide guidance for researchers and laboratory personnel.

Step 1: Personal Protective Equipment (PPE)
Before handling SU5408 in any form, ensure you are wearing the appropriate PPE to minimize

exposure risk.
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Eye Protection: Wear safety goggles with side-shields.[6]

Hand Protection: Use chemically resistant protective gloves.[6]

Body Protection: Wear an impervious lab coat or clothing.[6]

Respiratory Protection: If handling the powder outside of a certified chemical fume hood or if

aerosol formation is possible, use a suitable respirator.[6]

Step 2: Waste Segregation and Collection
Properly segregate SU5408 waste at the point of generation. Never mix it with general

laboratory or non-hazardous waste.

Solid Waste:

Collect unused or expired SU5408 powder in its original container or a clearly labeled,

sealed waste container.

Place contaminated items such as weigh boats, pipette tips, and gloves into a designated,

sealed waste bag or container.

Liquid Waste:

Collect SU5408 solutions (e.g., in DMSO) in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Do not pour SU5408 solutions down the drain, as it is very toxic to aquatic life.[6]

Labeling:

Clearly label all waste containers with "Hazardous Waste," "SU5408," and the relevant

hazard symbols (e.g., Harmful, Dangerous for the Environment).

Step 3: Managing Spills
In the event of a spill, act promptly to contain and clean the affected area while adhering to

safety precautions.
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Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area. Ensure

the area is well-ventilated, preferably within a chemical fume hood.[6]

Contain the Spill: Prevent further spread or leakage. For liquid spills, use an absorbent, inert

material such as diatomite or universal binders.[6] Keep the product away from drains and

water courses.[6]

Clean-Up:

Carefully sweep or scoop up the solid material or the absorbent material used for liquid

spills. Avoid creating dust.[6]

Place the collected material into a designated hazardous waste container.

Decontaminate the spill surface and any affected equipment by scrubbing with alcohol.[6]

Dispose of Cleaning Materials: All materials used for cleanup (e.g., absorbent pads, wipes,

gloves) must be disposed of as hazardous waste.

Step 4: Final Disposal
The final disposal of SU5408 waste must be handled by a licensed and approved waste

disposal facility.

Consult Regulations: Disposal must be conducted in accordance with all prevailing country,

federal, state, and local regulations.[6]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup for the hazardous waste.

Documentation: Maintain records of waste generation and disposal as required by your

institution and local regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of

SU5408.
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SU5408 Disposal Workflow

Start: Handling SU5408

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Always

Waste Generation
(Solid, Liquid, Contaminated Labware)

Accidental Spill Occurs

Step 2: Segregate Waste
(Label Hazardous Waste Containers)

Step 3: Follow Spill Protocol
(Contain, Clean, Decontaminate)

Store Sealed Waste Securely
(Awaiting Pickup)

Dispose of cleanup materials

Step 4: Final Disposal
(Contact EHS for Pickup)

End: Waste Transferred to
Approved Disposal Facility

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of SU5408.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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